2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate
Overview
Description
2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate is a chemical compound with the molecular formula C11H8INO4 and a molecular weight of 345.09 g/mol . This compound is primarily used as a diagnostic agent to detect the presence of antigens in tissue sections . It has been shown to complement chemiluminescence with antibody labeling and exhibits immunosuppressive and anti-inflammatory properties .
Preparation Methods
The synthesis of 2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate typically involves the esterification of 2-iodobenzoic acid with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) . The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography to obtain the desired compound with high purity .
Chemical Reactions Analysis
2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom in the compound can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction:
Scientific Research Applications
2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate has several scientific research applications:
Diagnostic Agent: It is used to detect the presence of antigens in tissue sections, complementing chemiluminescence with antibody labeling.
Immunosuppressive and Anti-inflammatory: The compound exhibits immunosuppressive and anti-inflammatory properties, making it useful in studies related to immune response and inflammation.
Blood Coagulation Studies: It can be used as a clotting reagent in blood coagulation studies.
Mechanism of Action
The mechanism of action of 2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate involves its interaction with specific molecular targets. As a diagnostic agent, it binds to antigens in tissue sections, allowing for their detection through chemiluminescence with antibody labeling .
Comparison with Similar Compounds
2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate can be compared with similar compounds such as:
2,5-Dioxopyrrolidin-1-yl 3-iodobenzoate: This compound has a similar structure but with the iodine atom at the 3-position instead of the 2-position.
2,5-Dioxopyrrolidin-1-yl 2-bromoacetate: This compound has a bromine atom instead of an iodine atom.
The uniqueness of this compound lies in its specific diagnostic applications and its combination of immunosuppressive and anti-inflammatory properties .
Properties
Molecular Formula |
C11H8INO4 |
|---|---|
Molecular Weight |
345.09 g/mol |
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-iodobenzoate |
InChI |
InChI=1S/C11H8INO4/c12-8-4-2-1-3-7(8)11(16)17-13-9(14)5-6-10(13)15/h1-4H,5-6H2 |
InChI Key |
JCAIZTBIVPSRFE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)C2=CC=CC=C2I |
Origin of Product |
United States |
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